4-chloro-2-(3,4-dichlorophenyl)-5-methoxy-3(2H)-pyridazinone
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Description
4-chloro-2-(3,4-dichlorophenyl)-5-methoxy-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C11H7Cl3N2O2 and its molecular weight is 305.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Research has demonstrated methods for synthesizing and modifying pyridazinone derivatives, including 4-chloro-2-(3,4-dichlorophenyl)-5-methoxy-3(2H)-pyridazinone, highlighting their versatile chemical reactivity. For instance, a study detailed a large-scale synthesis process that emphasizes the selective displacement and catalytic hydrogenation steps for producing target compounds efficiently (Bryant, Kunng, & South, 1995). Additionally, modifications of pyridazinone structures have been explored to enhance biological activities, as seen in the preparation of heterocyclic compounds with antimicrobial and antifungal properties (Sayed, Hamed, Meligi, Boraie, & Shafik, 2003).
Biological Activities and Applications
Studies have also focused on the biological activities of pyridazinone derivatives. For example, novel 4-chloro-2-(3-chloro-4-fluorophenyl)-5-(aliphatic/cyclic saturated amino)pyridazin-3(2H)-one derivatives were synthesized and evaluated for their anticancer, antiangiogenic, and antioxidant properties, showing significant potential in these areas (Kamble, Sawant, Sawant, Pisal, Gacche, Kamble, & Kamble, 2015). Another study discovered compounds with juvenile hormone-like activity, indicating the potential for agricultural applications in pest control (Miyake & Oguia, 1992).
Structural and Analytical Studies
Structural analysis and the development of analytical methods for pyridazinone derivatives have been crucial for understanding their chemical and biological properties. For instance, a study provided crystal structure and Hirshfeld surface analysis of a pyridazinone derivative, aiding in the comprehension of its molecular interactions (Daoui, Çınar, Dege, Chelfi, El Kalai, Abudunia, Karrouchi, & Benchat, 2021).
Properties
IUPAC Name |
4-chloro-2-(3,4-dichlorophenyl)-5-methoxypyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7Cl3N2O2/c1-18-9-5-15-16(11(17)10(9)14)6-2-3-7(12)8(13)4-6/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBJBVBKWNRROSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=O)N(N=C1)C2=CC(=C(C=C2)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7Cl3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.